Cas no 2227876-55-1 (4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol)

• Product Name: 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol
• CAS No: 2227876-55-1
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6470619
• PubChem ID: 165647765
• Update Time: 2025-06-08

4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol
• 2227876-55-1
• EN300-1807771
• 4-[(1S)-3-amino-1-hydroxypropyl]benzene-1,2,3-triol

• Inchi： 1S/C9H13NO4/c10-4-3-6(11)5-1-2-7(12)9(14)8(5)13/h1-2,6,11-14H,3-4,10H2/t6-/m0/s1
• InChI Key： HBJLXLQPVPHSOE-LURJTMIESA-N
• SMILES： O[C@H](C1C=CC(=C(C=1O)O)O)CCN

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 107Ų

Additional information on 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol

Introduction to 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol (CAS No. 2227876-55-1)

4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol (CAS No. 2227876-55-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted benzene ring and a hydroxypropyl group with an amino functionality. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol is particularly intriguing due to its chirality at the carbon atom adjacent to the amino group. This chirality can significantly influence the compound's pharmacological properties, such as its binding affinity to specific receptors and its metabolic stability. Recent studies have highlighted the importance of chiral compounds in drug development, as they can exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts.

In the context of medicinal chemistry, 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol has been investigated for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its activity as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. Preliminary studies have shown that 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol exhibits potent antioxidant activity, making it a promising candidate for further investigation.

Beyond its antioxidant properties, 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol has also been studied for its anti-inflammatory effects. Inflammation is a complex biological response that can be both beneficial and harmful depending on its duration and intensity. Chronic inflammation is associated with numerous chronic diseases and conditions. Research has demonstrated that 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and reducing the activation of immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol are another critical aspect of its evaluation as a potential drug candidate. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is essential for optimizing dosing regimens and predicting drug interactions. Studies have shown that 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it suitable for further development as an orally administered therapeutic agent.

Toxicity assessment is a crucial step in the drug development process to ensure the safety of new compounds before they are tested in humans. Preclinical studies on 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol have indicated low toxicity at therapeutic doses. These findings are encouraging and support the continued evaluation of this compound in more advanced preclinical models.

In addition to its potential therapeutic applications, 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol has also been explored for its use in chemical biology research. Chemical biology involves the use of small molecules to probe biological systems and understand cellular processes at a molecular level. The unique structure of 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol, particularly its chiral center and functional groups, makes it an excellent tool for studying protein-protein interactions and signaling pathways.

The synthesis of 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol has been optimized using modern synthetic methods to ensure high yields and purity. Advanced techniques such as asymmetric synthesis have been employed to produce the desired enantiomer efficiently. These synthetic advancements not only facilitate large-scale production but also enable researchers to explore structural modifications that could enhance the compound's biological activity or improve its pharmacological profile.

In conclusion, 4-(1S)-3-amino-1-hydroxypropylbenzene-1,2,3-triol (CAS No. 2227876-55-1) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical utility.